(Z)-3-(5-((1-methyl-1H-indol-3-yl)methylene)-2,4-dioxothiazolidin-3-yl)propanoic acid
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Description
(Z)-3-(5-((1-methyl-1H-indol-3-yl)methylene)-2,4-dioxothiazolidin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C16H14N2O4S and its molecular weight is 330.36. The purity is usually 95%.
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Scientific Research Applications
Anticancer Agents
A study by Penthala et al. (2011) involved the synthesis of novel substituted (Z)-5-((1-benzyl-1H-indol-3-yl)methylene)imidazolidin-2,4-diones and (Z)-5-((1-benzyl-1H-indol-3-yl)methylene)-2-iminothiazolidin-4-ones, evaluated for in vitro cytotoxicity against human tumor cell lines. These compounds exhibited potent growth inhibition, with specific analogs identified as useful lead compounds for antitumor agent optimization (Penthala, R. P., Yerramreddy, T. R., & Crooks, P., 2011).
GSK-3 Inhibitors
Kamila and Biehl (2012) reported the microwave-assisted synthesis of novel bis(2-thioxothiazolidin-4-one) derivatives as potential GSK-3 inhibitors. These derivatives were synthesized through condensation reactions under microwave conditions, demonstrating the utility of similar structures in targeting enzymes involved in diseases (Kamila, S., & Biehl, E., 2012).
Photovoltaic Materials
Khan et al. (2019) explored triazatruxene-based novel donor materials with enhanced photovoltaic parameters for organic solar cells. The designed molecules showcased improved optoelectronic properties, suggesting the potential of incorporating similar molecular frameworks in the development of efficient photovoltaic compounds (Khan, M. U., et al., 2019).
Photocatalytic Properties
Wei et al. (2020) synthesized zinc (II) coordination polymers with mixed ligands, demonstrating photocatalytic properties for the degradation of methylene blue under UV light. This research highlights the application of similar chemical structures in environmental remediation through photocatalysis (Wei, X., et al., 2020).
properties
IUPAC Name |
3-[(5Z)-5-[(1-methylindol-3-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H14N2O4S/c1-17-9-10(11-4-2-3-5-12(11)17)8-13-15(21)18(16(22)23-13)7-6-14(19)20/h2-5,8-9H,6-7H2,1H3,(H,19,20)/b13-8- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGYSDQQBCVCAGD-JYRVWZFOSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=O)S3)CCC(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C2=CC=CC=C21)/C=C\3/C(=O)N(C(=O)S3)CCC(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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